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Compound of Interest

Compound Name: 3-Amino-2,6-dimethylphenol

Cat. No.: B1266368

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Amino-2,6-dimethylphenol, a compound of interest in various chemical and pharmaceutical
applications. This document outlines its melting and boiling points, detailed experimental
methodologies for their determination, and visual representations of its application and
synthesis pathways.

Core Physicochemical Data

The key physical properties of 3-Amino-2,6-dimethylphenol are summarized in the table
below. These values are critical for its handling, purification, and application in further chemical
synthesis or formulation.
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Property Value Notes

The temperature at which the
Melting Point 102.3-103.1 °C solid form of the compound

transitions to a liquid state.

The compound undergoes
decomposition at
. i ) approximately 250 °C,
Boiling Point Not Determined ) o
preventing the determination of
a boiling point at atmospheric

pressure.[1]

Experimental Protocols

The determination of the melting and boiling points of a chemical compound like 3-Amino-2,6-
dimethylphenol requires precise and standardized experimental procedures. Below are
detailed methodologies for these key experiments.

Melting Point Determination

The melting point of 3-Amino-2,6-dimethylphenol can be accurately determined using the
capillary method with a calibrated melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Calibrated thermometer

Procedure:
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Sample Preparation: A small sample of 3-Amino-2,6-dimethylphenol is finely ground into a
powder using a mortar and pestle to ensure uniform heat distribution.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end. This
process is repeated until a column of 2-3 mm of packed sample is achieved.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Boiling Point Determination (and Decomposition
Observation)

Given that 3-Amino-2,6-dimethylphenol decomposes before boiling, a standard boiling point

determination is not feasible. Instead, the decomposition temperature is observed.

Apparatus:

Heating block or oil bath
Test tube
Thermometer

Apparatus for observing gas evolution or sample color change

Procedure:

Sample Preparation: A small amount of 3-Amino-2,6-dimethylphenol is placed in a test
tube.
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e Apparatus Setup: The test tube is placed in a heating block or oil bath, with a thermometer
positioned to measure the temperature of the sample.

e Heating and Observation: The sample is heated gradually. The temperature is monitored
closely for any signs of decomposition, such as a change in color (darkening), the evolution
of gas, or charring.

o Data Recording: The temperature at which these signs of decomposition become apparent is
recorded as the decomposition temperature. The observation that the compound
decomposes before boiling is a critical piece of data.[1]

Visualized Workflows and Pathways

To further elucidate the practical context of 3-Amino-2,6-dimethylphenol, the following
diagrams illustrate a key application and a plausible synthetic pathway.
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Oxidative Hair Dyeing Workflow
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Caption: Workflow of 3-Amino-2,6-dimethylphenol in Oxidative Hair Dyeing.
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Plausible Synthesis Pathway for 3-Amino-2,6-dimethylphenol

2,6-Dimethylphenol

Nitration
(e.g., HNO3, H2S04)

3-Nitro-2,6-dimethylphenol

Reduction
(e.g., H2/Pd, Sn/HCI)

3-Amino-2,6-dimethylphenol

Click to download full resolution via product page

Caption: Logical Synthesis Pathway for 3-Amino-2,6-dimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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